2,5-Dichloronicotinamide

• IUPAC Name: 2,5-dichloropyridine-3-carboxamide
• InChI: InChI=1S/C6H4Cl2N2O/c7-3-1-4(6(9)11)5(8)10-2-3/h1-2H,(H2,9,11)
• InChI Key: ZFKLQPMSJKTZDR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1C(=O)N)Cl)Cl
• Molecular Formula: C6H4Cl2N2O
• DSSTOX Substance ID: DTXSID30384128
• Molecular Weight: 191.01 g/mol
• CAS No.: 75291-86-0

Description

2,5-Dichloronicotinamide (2,5-DCN) is an important organic compound with a wide range of applications in the field of science and technology. It is a white crystalline solid with a molecular weight of 131.06 g/mol and a melting point of about 160°C. 2,5-DCN is primarily used in organic synthesis and as an intermediate in the production of other compounds. It is also used in the synthesis of drugs and pesticides, as well as in the production of polymers and plastics. Additionally, 2,5-DCN has been studied extensively for its potential medical applications.

Scientific Research Applications

1. Biological Activity and Structural Properties

2,5-Dichloronicotinamide and related compounds have shown biological importance as herbicidal, pesticidal, or fungicidal agents. The molecular structure of these compounds, including N-(4-bromophenyl)-5,6-dichloronicotinamide, features almost planar molecules held together by intermolecular hydrogen bonding, which contributes to their biological activity (Jethmalani et al., 1996).

2. Chemical Synthesis

The efficient synthesis of 2-aryl-6-chloronicotinamides through regioselective Suzuki coupling of 2,6-dichloronicotinamide with aryl boronic acids is a significant advancement in chemical synthesis. The palladium-catalyzed process enhances regioselectivity, showcasing the versatility of this compound in organic synthesis (Yang, Wang & Corte, 2003).

3. Herbicidal Applications

Research has explored the synthesis and herbicidal activity of N-(arylmethoxy)-2-chloronicotinamides, which are derived from nicotinic acid. Some of these compounds have shown promising herbicidal activity against various weeds. This research can inform the development of new herbicides, particularly against monocotyledonous weeds (Yu et al., 2021).

4. Enzymatic Production and Biocatalysis

In the field of biocatalysis, the hydrolysis of chlorinated nicotinamides by specific amidases has been studied for producing 2-chloronicotinic acid, a crucial building block in agrochemicals and pharmaceuticals. The enzymatic approach offers a more environmentally friendly and efficient method for producing these important chemicals (Zheng et al., 2018).

Safety and Hazards

The safety information for 2,5-Dichloronicotinamide indicates that it has the following hazard statements: H302, H315, H319, H335. This suggests that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.